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The term "MP-010" is not associated with a single, universally recognized physiological model.
Instead, it appears as a designator for several distinct therapeutic candidates and research
products across different companies and fields of study. This guide clarifies the various entities
referred to as "MP-010" or similar nomenclature, highlighting their specific physiological
relevance and context.

MP-010: A FKBP12 Ligand for Neuroprotection

One of the prominent entities is a ligand of the FK506 binding protein 12 (FKBP12), designated
MP-010. This small molecule plays a crucial role in regulating intracellular calcium levels by
stabilizing the ryanodine receptor (RyR) channel.[1] In preclinical studies, specifically in a
mouse model of amyotrophic lateral sclerosis (ALS), MP-010 has demonstrated significant
neuroprotective effects.

Physiological Relevance:

The physiological relevance of this MP-010 lies in its ability to mitigate the excitotoxicity and
cellular stress caused by dysregulated calcium homeostasis, a key pathological feature in
many neurodegenerative diseases. By stabilizing RyR channels, MP-010 prevents the
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excessive release of calcium from the endoplasmic reticulum into the cytosol, thereby
protecting neurons from damage and death.

Experimental Evidence:

In SOD1G93A ALS mice, administration of MP-010 resulted in:
e Improved motor coordination.

 Increased integrity of neuromuscular junctions.

e Enhanced survival of spinal motor neurons.[1]

These findings suggest that targeting FKBP12 with ligands like MP-010 could be a viable
therapeutic strategy for ALS and potentially other neurological disorders characterized by
similar pathological mechanisms.

MPO010: A First-in-Class Immuno-Oncology Therapy

MedPacto, a biotechnology company, is developing an innovative immuno-oncology drug
candidate named MPO010. This is a bifunctional agent that simultaneously targets two key
components of the tumor microenvironment (TME):

o EDB-FN (Extra-domain B-containing fibronectin): A protein that is overexpressed in the TME
of many cancers.

o TGF-B (Transforming growth factor-beta): A cytokine that plays a critical role in immune
evasion and cancer metastasis.[2][3]

Physiological Relevance:

The physiological relevance of MedPacto's MP010 stems from its dual-action mechanism
aimed at remodeling the immunosuppressive TME. By binding to EDB-FN, MP010 localizes its
activity to the tumor site. The simultaneous inhibition of TGF-f is intended to unleash the
patient's own immune system to attack the cancer cells. This approach has the potential to
overcome the limitations of current immunotherapies.

Preclinical Data:
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In animal models of difficult-to-treat cancers, such as pancreatic and triple-negative breast
cancer, MP010 monotherapy has shown:

o High rates of complete response (CR).
e Long-term survival benefits.
e The induction of an immune memory effect.[2][3]

MedPacto is advancing MP010 towards clinical trials, with the goal of establishing it as a next-
generation immuno-oncology therapy.[2][3]

Other "MP-10" and Similar Desighations

The "MP-10" and similar alphanumeric codes are also used in other contexts, which can lead to
confusion. It is crucial to distinguish these from the therapeutic candidates discussed above.

e Recombinant Human MMP-10 Protein (910-MP-010): This is a research product sold by
R&D Systems. MMP-10 (Matrix Metalloproteinase-10, or stromelysin-2) is an enzyme
involved in the degradation of extracellular matrix components.[4] Its physiological relevance
is in the context of tissue remodeling, wound healing, and cancer progression. This is a tool
for laboratory research, not a therapeutic model itself.

e Ipilimumab (MDX-010): This is an anti-CTLA-4 monoclonal antibody used in cancer
immunotherapy.[5] While the designation is similar, it is a distinct and well-established drug.

e MGDO010: A Dual-Affinity Re-Targeting (DART®) compound by MacroGenics that targets
CD32B and CD79B for the treatment of autoimmune disorders.

« MCO-010: An optogenetic monotherapy being developed by Nanoscope Therapeutics to
restore vision in patients with retinitis pigmentosa.[6]

Conclusion

When assessing the physiological relevance of an "MP-010 model," it is imperative to first
identify the specific entity in question. The designation is used for a promising FKBP12 ligand
in neuroscience, a novel immuno-oncology drug candidate, and various other research
products and therapeutics. Each of these has a distinct mechanism of action and physiological
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relevance within its respective field. Researchers and professionals in drug development
should exercise caution and verify the specific context of "MP-010" to ensure accurate
interpretation of data and literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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